3-(2-Azidoethyl)oxolane

• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 3-(2-azidoethyl)oxolane
• InChI: InChI=1S/C6H11N3O/c7-9-8-3-1-6-2-4-10-5-6/h6H,1-5H2
• InChI Key: FYMHCUGEGYGOBK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CCN=[N+]=[N-]

Description

3-(2-Azidoethyl)oxolane is a useful research compound. Its molecular formula is C6H11N3O and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude mesylate (2.03 g, 10 mM), sodium azide (3.25 g, 50 mM) and DMF were combined and heated at 80° C. for 2 hr, cooled to rt then the mixture was diluted with EA and thoroughly washed with water (3×100 mL) and brine. The organics were dried, filtered and concentrated then passed through a short silica gel column eluted with 30% ethyl acetate/hexanes to yield 3-(2-azido-ethyl) tetrahydro-furan (1.04 g, 75%). A catalytic amount of 10% palladium on carbon was added to a methanolic solution of the azide (1.04 g, 7.5 mM), the reaction flask was then briefly evacuated under house vacuum and H2 was added via a balloon. The reaction was stirred at rt overnight under an atmosphere of H2, filtered through a plug of celite, which was thoroughly rinsed with MeOH. One molar HCl in Et2O (10 mL) was added then the volatiles were removed to give 2-(cyclopentyl)ethylamine as the HCl salt (51% yield). ESI-MS (m/z) 114 [M+H]+.